Cas no 2679836-39-4 ((2R)-4,4-difluoro-2-(trifluoroacetamido)butanoic acid)

• Product Name: (2R)-4,4-difluoro-2-(trifluoroacetamido)butanoic acid
• CAS No: 2679836-39-4
• MF: C₆H₆F₅NO₃
• MW: 235.108759403229
• CID: 5767207
• PubChem ID: 165914960
• Update Time: 2025-10-16

(2R)-4,4-difluoro-2-(trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679836-39-4
• EN300-6934691
• (2R)-4,4-difluoro-2-(trifluoroacetamido)butanoic acid

• Inchi： 1S/C6H6F5NO3/c7-3(8)1-2(4(13)14)12-5(15)6(9,10)11/h2-3H,1H2,(H,12,15)(H,13,14)/t2-/m1/s1
• InChI Key： IAGHNUHRBLNRDR-UWTATZPHSA-N
• SMILES： FC(C[C@H](C(=O)O)NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 235.02678386g/mol
• Monoisotopic Mass: 235.02678386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Additional information on (2R)-4,4-difluoro-2-(trifluoroacetamido)butanoic acid

Comprehensive Overview of (2R)-4,4-difluoro-2-(trifluoroacetamido)butanoic acid (CAS No. 2679836-39-4)

(2R)-4,4-difluoro-2-(trifluoroacetamido)butanoic acid (CAS No. 2679836-39-4) is a fluorinated organic compound with significant applications in pharmaceutical research and synthetic chemistry. Its unique structural features, including the difluoro and trifluoroacetamido functional groups, make it a valuable intermediate in the development of bioactive molecules. The compound's chiral center at the 2-position (2R configuration) further enhances its utility in asymmetric synthesis, a hot topic in modern drug discovery.

Recent trends in AI-driven drug design and computational chemistry have increased interest in fluorinated compounds like (2R)-4,4-difluoro-2-(trifluoroacetamido)butanoic acid. Researchers frequently search for "fluorinated amino acid derivatives" or "chiral building blocks for peptide synthesis," highlighting its relevance. The compound's metabolic stability and enhanced lipophilicity, attributed to the fluorine atoms, align with current demands for improved pharmacokinetic properties in drug candidates.

The synthesis of 2679836-39-4 typically involves multi-step protocols, including enantioselective catalysis to control the 2R stereochemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, addressing common queries like "how to characterize fluorinated compounds." Its trifluoroacetamide moiety also makes it a candidate for studying protease inhibition, a key area in oncology and antiviral research.

Environmental and regulatory considerations are increasingly important, and (2R)-4,4-difluoro-2-(trifluoroacetamido)butanoic acid is designed with green chemistry principles in mind. Searches for "sustainable fluorination methods" reflect this shift. The compound's compatibility with flow chemistry and catalytic recycling further positions it as a forward-thinking choice for industrial applications.

In summary, CAS No. 2679836-39-4 represents a convergence of chiral synthesis, fluorine chemistry, and drug development trends. Its versatility answers pressing questions in medicinal chemistry, such as "how to improve drug bioavailability" or "best practices for stereocontrol," making it a compound of enduring scientific and commercial interest.